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Compound of Interest

Compound Name: L-Glutamic acid-14C

Cat. No.: B1675229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling

procedures, and experimental considerations for L-Glutamic acid-14C. Adherence to these

guidelines is crucial for ensuring personnel safety, experimental integrity, and regulatory

compliance.

Introduction to L-Glutamic Acid-14C
L-Glutamic acid is a non-essential amino acid that plays a significant role in various metabolic

pathways. The carbon-14 (¹⁴C) labeled variant, L-Glutamic acid-14C, is an invaluable tool in

research, particularly in drug metabolism, pharmacokinetic studies, and as a tracer in

biochemical assays. However, its radioactive nature necessitates stringent safety and handling

measures. Carbon-14 is a low-energy beta emitter with a long half-life of approximately 5,730

years, which requires careful management of waste and contamination.[1]

Hazard Identification and Safety Precautions
While L-Glutamic acid itself is not classified as a hazardous substance, the primary hazard

associated with L-Glutamic acid-14C is the radioactivity of the Carbon-14 isotope.[2] The low-

energy beta particles emitted by ¹⁴C cannot penetrate the outer layer of skin, making the

external radiation risk minimal. The primary concern is internal exposure through inhalation,

ingestion, or absorption of the material.[3]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling L-Glutamic acid-14C to prevent internal

contamination.

Lab Coat: A dedicated lab coat for radioactive work should be worn at all times.

Gloves: Double gloving is recommended as some ¹⁴C labeled compounds can migrate

through single-layer gloves.[3] Gloves should be changed frequently, especially if

contamination is suspected.

Eye Protection: Safety glasses or goggles must be worn to protect against splashes.[2]

Closed-toe Shoes and Pants: These are required to protect the skin from potential spills.[4]

Engineering Controls
Fume Hood: All work with L-Glutamic acid-14C that could produce airborne particles, such

as aerosols or dust, must be conducted in a certified fume hood.[4] This is especially critical

when handling volatile forms or performing procedures that could generate them.

Ventilation: Adequate laboratory ventilation is essential to minimize the concentration of any

airborne radioactive material.[5]

Handling and Storage Procedures
A well-defined Chemical Hygiene Plan should be in place for handling all radiolabeled

compounds.[5]

General Handling
Designated Areas: All work with L-Glutamic acid-14C should be performed in designated

and clearly labeled areas.

Minimize Exposure: Keep handling time to a minimum and maximize the distance from the

source whenever possible.
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Contamination Control: Use absorbent bench paper to cover work surfaces. Regularly

monitor gloves, hands, and the work area for contamination using appropriate survey

techniques like wipe tests.[4]

No Mouth Pipetting: The use of mouth-operated pipettes is strictly prohibited.[6]

Hygiene: Do not eat, drink, smoke, or apply cosmetics in areas where unsealed radioactive

materials are used.[4] Wash hands thoroughly after handling radioactive materials and

before leaving the laboratory.[4]

Storage
Radiolabeled compounds are susceptible to radiolytic decomposition, where the emitted

radiation can damage the compound itself.[7] Proper storage is crucial to maintain the chemical

and radiochemical purity of L-Glutamic acid-14C.

Temperature: Low-temperature storage, typically at or below -80°C, is recommended to

minimize decomposition.[7][8]

Light Protection: Store in a light-protected container to prevent photolytic degradation.[8]

Inert Atmosphere: If possible, store under an inert gas like nitrogen or argon to prevent

oxidation.[8]

Secure Location: Radioactive materials must be stored in a secure, locked location with

restricted access.[7]

Quantitative Data Summary
The following tables summarize key quantitative data for L-Glutamic acid and Carbon-14.

Table 1: Physical and Chemical Properties of L-Glutamic Acid
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Property Value Reference

Molecular Formula C₅H₉NO₄ [2]

Molecular Weight 147.13 g/mol [2]

Melting Point 205 °C [9]

Appearance White solid [2]

Solubility Soluble in water [2]

Table 2: Radiological Data for Carbon-14

Property Value Reference

Half-life ~5,730 years [1]

Radiation Type Beta [3]

Maximum Beta Energy 0.156 MeV [3]

Critical Organ Fat of the whole body [3]

Table 3: Recommended Disposal Limits for Carbon-14

Disposal Method Limit Reference

Sewer ≤ 1 mCi / 100 gal of sewage [1]

Incineration ≤ 5 µCi / g of carbon [1]

Garbage ≤ 1 µCi / lb of garbage [1]

Burial
≤ 5 µCi / g of biological

material
[1]

Experimental Protocols and Workflows
Detailed experimental protocols will vary, but the following provides a generalized workflow for

handling L-Glutamic acid-14C in a research setting.
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General Experimental Workflow
The following diagram illustrates a typical workflow for experiments involving L-Glutamic acid-
14C.
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Caption: General experimental workflow for L-Glutamic acid-14C.
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Key Experimental Considerations
A successful and safe experiment with L-Glutamic acid-14C requires careful planning. The

logical relationships between key considerations are outlined below.

Experimental Planning

Safe Execution

Data Integrity

Define Experimental Objective

Develop Detailed Protocol

Conduct Risk AssessmentCalibrate Instruments

Include Appropriate Controls

Maintain Accurate Records

Use Correct PPE Ensure Proper Containment Regular Contamination Monitoring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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